Cas no 1804886-95-0 (6-(Aminomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine)

• Product Name: 6-(Aminomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine
• CAS No: 1804886-95-0
• MF: C₉H₆F₈N₂O
• MW: 310.143970012665
• CID: 4812940
• Update Time: 2025-05-25

6-(Aminomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Aminomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine

• Inchi： 1S/C9H6F8N2O/c10-7(11)5-6(20-9(15,16)17)4(8(12,13)14)1-3(2-18)19-5/h1,7H,2,18H2
• InChI Key： XGQJBKMBTNTSMQ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(CN)N=C(C(F)F)C=1OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 318
• XLogP3: 2.5
• Topological Polar Surface Area: 48.1

Additional information on 6-(Aminomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine

Professional Introduction to Compound with CAS No. 1804886-95-0 and Product Name: 6-(Aminomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine

The compound with the CAS number 1804886-95-0 and the product name 6-(Aminomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine represents a significant advancement in the field of pharmaceutical chemistry. This pyridine derivative, characterized by its unique structural features, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple fluorinated substituents and functional groups makes this compound a promising candidate for further exploration in various therapeutic areas.

In recent years, the role of fluorine-containing compounds in pharmaceuticals has become increasingly prominent. Fluorine atoms can modify the physical and chemical properties of molecules, leading to enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. The specific arrangement of fluorine atoms in 6-(Aminomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine contributes to its distinct pharmacological profile, making it an attractive scaffold for designing novel therapeutic agents.

One of the most compelling aspects of this compound is its structural versatility. The combination of an aminomethyl group, multiple difluoromethyl and trifluoromethoxy groups, and a pyridine core provides a rich framework for chemical modification. This allows researchers to fine-tune the properties of the molecule to optimize its biological activity. For instance, the aminomethyl group can serve as a site for further functionalization, enabling the attachment of other pharmacophores or bioactive units.

Recent studies have highlighted the importance of fluorinated pyridines in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. The structural features of 6-(Aminomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine make it a potential lead compound for designing selective kinase inhibitors. The fluorine atoms can improve interactions with the active site of kinases, leading to increased potency and selectivity.

Moreover, the compound's ability to undergo further chemical transformations opens up avenues for exploring its utility in other therapeutic areas. For example, it could be used as a building block for synthesizing antiviral or antibacterial agents. The presence of multiple reactive sites allows for diverse modifications, making it a versatile intermediate in synthetic chemistry.

The synthesis of 6-(Aminomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine involves multi-step organic reactions that require careful optimization. Advanced synthetic techniques, such as cross-coupling reactions and palladium catalysis, are often employed to achieve high yields and purity. The introduction of fluorinated groups during synthesis necessitates precise control over reaction conditions to ensure regioselectivity and minimize side products.

In conclusion, 6-(Aminomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine is a promising compound with significant potential in pharmaceutical research. Its unique structural features and synthetic versatility make it an invaluable tool for developing novel therapeutic agents. As research in fluorinated compounds continues to advance, compounds like this one are likely to play an increasingly important role in drug discovery and development.